Cas no 1804449-87-3 (2,3-Difluoro-4-(difluoromethyl)pyridine-5-carbonyl chloride)

• Product Name: 2,3-Difluoro-4-(difluoromethyl)pyridine-5-carbonyl chloride
• CAS No: 1804449-87-3
• MF: C₇H₂ClF₄NO
• MW: 227.543494701385
• CID: 4851207
• Update Time: 2025-06-14

2,3-Difluoro-4-(difluoromethyl)pyridine-5-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,3-Difluoro-4-(difluoromethyl)pyridine-5-carbonyl chloride

• Inchi： 1S/C7H2ClF4NO/c8-5(14)2-1-13-7(12)4(9)3(2)6(10)11/h1,6H
• InChI Key： NOFQTUXGRXYWIH-UHFFFAOYSA-N
• SMILES： ClC(C1C=NC(=C(C=1C(F)F)F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 228
• XLogP3: 2.5
• Topological Polar Surface Area: 30

Additional information on 2,3-Difluoro-4-(difluoromethyl)pyridine-5-carbonyl chloride

Research Briefing on 2,3-Difluoro-4-(difluoromethyl)pyridine-5-carbonyl chloride (CAS: 1804449-87-3)

2,3-Difluoro-4-(difluoromethyl)pyridine-5-carbonyl chloride (CAS: 1804449-87-3) is a highly specialized chemical intermediate that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique fluorinated pyridine structure, serves as a critical building block in the synthesis of novel bioactive molecules, particularly in the development of agrochemicals and pharmaceuticals. Recent studies have highlighted its potential in the design of next-generation enzyme inhibitors and receptor modulators, owing to its ability to introduce key pharmacophoric elements into target molecules.

The synthesis of 2,3-Difluoro-4-(difluoromethyl)pyridine-5-carbonyl chloride involves multi-step organic transformations, starting from commercially available pyridine derivatives. Recent advancements in fluorination techniques have improved the yield and purity of this compound, making it more accessible for large-scale applications. Researchers have also explored its reactivity in nucleophilic acyl substitution reactions, where it acts as an efficient acylating agent for the introduction of the pyridine-5-carbonyl moiety into various substrates.

In the context of drug discovery, this compound has been employed in the synthesis of potential kinase inhibitors, with several derivatives showing promising activity against cancer-related targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective FGFR (Fibroblast Growth Factor Receptor) inhibitors, which are currently under investigation for the treatment of various solid tumors. The fluorinated pyridine core enhances the metabolic stability and binding affinity of these inhibitors, addressing some of the key challenges in kinase drug development.

Beyond pharmaceutical applications, 2,3-Difluoro-4-(difluoromethyl)pyridine-5-carbonyl chloride has found use in material science, particularly in the synthesis of advanced fluorinated polymers with unique electronic properties. Its ability to introduce multiple fluorine atoms into polymer backbones has been exploited to create materials with enhanced thermal stability and chemical resistance, suitable for high-performance coatings and electronic devices.

Safety and handling considerations for this compound are paramount, as it is a reactive acyl chloride derivative. Recent studies have focused on developing safer synthetic protocols and storage conditions to minimize risks associated with its use. The compound's environmental impact and biodegradation pathways are also areas of active research, particularly in light of increasing regulatory scrutiny on fluorinated organic compounds.

Looking forward, the versatility of 2,3-Difluoro-4-(difluoromethyl)pyridine-5-carbonyl chloride positions it as a valuable tool in multiple areas of chemical research. Ongoing studies are exploring its potential in click chemistry applications and as a precursor for novel PET (Positron Emission Tomography) imaging agents. The compound's unique combination of fluorination patterns and reactive functionality continues to inspire innovative applications across the chemical and life sciences.